Cas no 2137843-67-3 (3-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}phenol)

• Product Name: 3-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}phenol
• CAS No: 2137843-67-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6414917
• PubChem ID: 165470095
• Update Time: 2025-07-15

3-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}phenol Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}phenol
• 2137843-67-3
• 3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol
• EN300-1076718

• Inchi： 1S/C13H13NO2/c15-11-3-1-2-10(8-11)12-13-9(4-6-14-12)5-7-16-13/h1-3,5,7-8,12,14-15H,4,6H2
• InChI Key： MTNWOZSLIQPXNB-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C3C=CC=C(C=3)O)C1=2

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}phenol

Introduction to 3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol (CAS No. 2137843-67-3)

3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol, identified by its Chemical Abstracts Service (CAS) number 2137843-67-3, is a heterocyclic compound with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to the class of fused pyridine-furan derivatives, a structural motif that has garnered considerable attention due to its versatile biological activities and mechanistic insights into various metabolic pathways.

The molecular structure of 3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol consists of a furan ring fused with a pyridine ring at the 2 and 3 positions, with a hydroxyl substituent at the 7-position of the pyridine ring and another hydroxyl group attached to the phenolic ring. This unique arrangement confers upon it distinct electronic and steric properties that make it an attractive scaffold for drug discovery. The presence of multiple heteroatoms (oxygen and nitrogen) within its structure enhances its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of furo[2,3-c]pyridine derivatives due to their reported activities in modulating inflammatory responses, antioxidant mechanisms, and potential roles in neuroprotection. The hydroxyl groups in 3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol contribute to its ability to engage in hydrogen bonding interactions with biological molecules, which is a critical factor in determining binding affinity and efficacy.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutic agents. Preclinical studies have suggested that derivatives of furo[2,3-c]pyridine exhibit promising activities in models of oxidative stress and neurodegenerative diseases. For instance, research has indicated that certain analogs of this scaffold can inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are key players in the inflammatory cascade.

The phenolic moiety in 3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol further enhances its pharmacological profile by contributing to its antioxidant properties. Phenols are well-known for their ability to scavenge free radicals and reduce oxidative damage, making this compound a candidate for therapeutic applications where inflammation and oxidative stress are central pathological mechanisms. Additionally, the pyridine ring provides a platform for further chemical modification to optimize solubility, bioavailability, and target specificity.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol for their potential biological activities. Molecular docking studies have been instrumental in identifying key interactions between this compound and target proteins. For example, simulations have suggested that it can bind to the active sites of enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. These findings provide a rational basis for designing more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 3-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}phenol involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps typically include cyclization reactions to form the furo[2',3'-c]pyridine core followed by functional group interconversions to introduce the hydroxyl groups at appropriate positions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield under controlled conditions.

In conclusion,3-{4H，5H，6H，7H-furo[2，3-c]pyridin-7-yl}phenol (CAS No. 2137843-67-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold combines features that are conducive to biological activity while allowing for extensive structural modifications. As our understanding of disease mechanisms continues to evolve， compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.